Cas no 1247174-57-7 (2-hydroxy-2-(oxolan-3-yl)acetamide)
2-hydroxy-2-(oxolan-3-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Furanacetamide, tetrahydro-α-hydroxy-
- 2-Hydroxy-2-(oxolan-3-yl)acetamide
- 2-hydroxy-2-(oxolan-3-yl)acetamide
-
- Inchi: 1S/C6H11NO3/c7-6(9)5(8)4-1-2-10-3-4/h4-5,8H,1-3H2,(H2,7,9)
- InChI Key: SZSBDIGYBBYHJX-UHFFFAOYSA-N
- SMILES: C(C1COCC1)(O)C(=O)N
2-hydroxy-2-(oxolan-3-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954853-5mg |
2-Hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 5mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H954853-10mg |
2-Hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 10mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H954853-50mg |
2-Hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 50mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-104291-0.05g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 0.05g |
$273.0 | 2023-10-28 | |
| Enamine | EN300-104291-0.1g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 0.1g |
$407.0 | 2023-10-28 | |
| Enamine | EN300-104291-0.25g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 0.25g |
$579.0 | 2023-10-28 | |
| Enamine | EN300-104291-0.5g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 0.5g |
$914.0 | 2023-10-28 | |
| Enamine | EN300-104291-1.0g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 1g |
$1172.0 | 2023-06-10 | |
| Enamine | EN300-104291-2.5g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 2.5g |
$2295.0 | 2023-10-28 | |
| Enamine | EN300-104291-5.0g |
2-hydroxy-2-(oxolan-3-yl)acetamide |
1247174-57-7 | 95% | 5g |
$3396.0 | 2023-06-10 |
2-hydroxy-2-(oxolan-3-yl)acetamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 2-hydroxy-2-(oxolan-3-yl)acetamide
Recent Advances in the Study of 2-hydroxy-2-(oxolan-3-yl)acetamide (CAS: 1247174-57-7)
2-hydroxy-2-(oxolan-3-yl)acetamide (CAS: 1247174-57-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a hydroxyl group and an oxolane ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility as a scaffold for drug development.
One of the key breakthroughs in the study of 2-hydroxy-2-(oxolan-3-yl)acetamide is its role as an intermediate in the synthesis of bioactive compounds. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, enabling further exploration of its derivatives. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been investigated, revealing its potential as a modulator of critical biochemical pathways.
In a recent study published in the Journal of Medicinal Chemistry, the pharmacological profile of 2-hydroxy-2-(oxolan-3-yl)acetamide was extensively characterized. The study demonstrated its efficacy in inhibiting certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound exhibited low cytotoxicity in vitro, making it a promising candidate for further preclinical development.
Another area of research has explored the use of 2-hydroxy-2-(oxolan-3-yl)acetamide in the design of novel prodrugs. Its structural flexibility allows for the incorporation of various functional groups, enhancing its bioavailability and target specificity. Recent findings indicate that derivatives of this compound can improve drug delivery systems, particularly in targeting hard-to-reach tissues such as the central nervous system.
The mechanistic insights into the action of 2-hydroxy-2-(oxolan-3-yl)acetamide have also been a focus of recent investigations. Advanced computational modeling and molecular dynamics simulations have provided a deeper understanding of its binding interactions with biological macromolecules. These studies have identified key structural motifs that contribute to its bioactivity, paving the way for the rational design of more potent analogs.
Despite these advancements, challenges remain in the clinical translation of 2-hydroxy-2-(oxolan-3-yl)acetamide-based therapies. Issues such as metabolic stability, pharmacokinetics, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this promising compound closer to therapeutic applications.
In conclusion, the recent studies on 2-hydroxy-2-(oxolan-3-yl)acetamide (CAS: 1247174-57-7) highlight its potential as a versatile and pharmacologically active compound. Its applications range from anti-inflammatory agents to prodrug design, underscoring its importance in modern drug discovery. Continued research and development are expected to unlock further therapeutic possibilities, making it a valuable asset in the chemical biology and medicinal chemistry toolkit.
1247174-57-7 (2-hydroxy-2-(oxolan-3-yl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)